Cas no 2229621-98-9 (2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229621-98-9
• MF: C₁₅H₂₃F₂NS
• MW: 287.411629915237
• CID: 6583762
• PubChem ID: 165709385
• Update Time: 2025-05-25

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine
• EN300-2001508
• 2229621-98-9

• Inchi： 1S/C15H23F2NS/c1-14(2,3)10-5-6-11-9(7-10)8-12(19-11)15(4,18)13(16)17/h8,10,13H,5-7,18H2,1-4H3
• InChI Key： SFYDTFHQYBDKBW-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C(F)F)N)=CC2=C1CCC(C2)C(C)(C)C

Computed Properties

• Exact Mass: 287.15192724g/mol
• Monoisotopic Mass: 287.15192724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine: A Comprehensive Overview

The compound 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine, identified by the CAS number CAS No. 2229621-98-9, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The presence of the tert-butyl group and the difluoro substitution adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. Its structure allows for multiple functional groups to interact with biological systems or serve as building blocks in advanced materials. For instance, the benzothiophene ring system is known for its stability and ability to participate in π-π interactions, making it a valuable component in drug design and supramolecular chemistry.

The synthesis of 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine involves a series of carefully controlled reactions. The starting material typically includes a benzothiophene derivative with appropriate substituents. The introduction of the tert-butyl group enhances the molecule's hydrophobicity, which is crucial for certain applications such as drug delivery systems or polymer additives.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to modulate specific biological pathways makes it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Recent research has also explored its potential as an advanced material for optoelectronic devices due to its unique electronic properties.

The CAS number CAS No. 2229621-98-9 serves as a unique identifier for this compound in scientific databases and literature. This ensures that researchers can accurately reference and retrieve information about its properties and applications without confusion with other similar compounds.

In conclusion, 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1,1-difluoropropan-2-amine is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing science and technology.